N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C15H13FN2O2S/c16-15-4-2-1-3-13(15)11-21(19,20)18-14-7-5-12(6-8-14)9-10-17/h1-8,18H,9,11H2
• InChI Key: HLJAQJPGZOVAKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC=C(C=C2)CC#N)F
• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol

Description

N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide is an organic compound with the molecular formula C15H13FN2O2S This compound is characterized by the presence of a cyanomethyl group attached to a phenyl ring, a fluorophenyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide typically involves multi-step organic reactions. One common method includes the following steps:

Nitration: The starting material, 4-methylbenzonitrile, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Sulfonation: The resulting amine is reacted with methanesulfonyl chloride to form the methanesulfonamide derivative.

Fluorination: Finally, the fluorophenyl group is introduced through a coupling reaction with 2-fluorobenzene under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide for nucleophilic substitution.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with various nucleophiles replacing the sulfonamide group.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(cyanomethyl)phenyl]methanesulfonamide
• N-[4-(cyanomethyl)phenyl]-1-(4-fluorophenyl)methanesulfonamide
• N-[4-(cyanomethyl)phenyl]-1-(3-fluorophenyl)methanesulfonamide

Uniqueness

N-[4-(cyanomethyl)phenyl]-1-(2-fluorophenyl)methanesulfonamide is unique due to the specific positioning of the fluorophenyl group, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and can lead to different applications and effects.